Cas no 1236133-49-5 (Benzene-1,2,4,5-tetraamine tetrahydrobromide)

• Product Name: Benzene-1,2,4,5-tetraamine tetrahydrobromide
• CAS No: 1236133-49-5
• MF: C₆H₁₄Br₄N₄
• MW: 461.818157672882
• CID: 4555456
• Update Time: 2025-10-05

Benzene-1,2,4,5-tetraamine tetrahydrobromide Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,4,5-tetraamine tetrahydrobromide
• 1,2,4,5-tetraaminobenzene tetrahydrobromide
• benzene-1,2,4,5-tetramine;tetrahydrobromide

• Inchi： 1S/C6H10N4.4BrH/c7-3-1-4(8)6(10)2-5(3)9;;;;/h1-2H,7-10H2;4*1H
• InChI Key： NBTIKSMCYOUYTP-UHFFFAOYSA-N
• SMILES： Br.Br.Br.Br.NC1C=C(C(=CC=1N)N)N

Computed Properties

• Exact Mass: 461.79110 g/mol
• Monoisotopic Mass: 457.79520 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 90.3
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 461.82
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Benzene-1,2,4,5-tetraamine tetrahydrobromide

Comprehensive Overview of Benzene-1,2,4,5-tetraamine tetrahydrobromide (CAS No. 1236133-49-5)

Benzene-1,2,4,5-tetraamine tetrahydrobromide (CAS No. 1236133-49-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound, often referred to by its systematic name, belongs to the class of aromatic amines and is characterized by its tetraamine structure. The inclusion of tetrahydrobromide further enhances its reactivity and solubility, making it a valuable candidate for research and industrial applications.

One of the most frequently searched questions about Benzene-1,2,4,5-tetraamine tetrahydrobromide revolves around its synthesis and purification methods. Researchers and chemists are particularly interested in optimizing these processes to achieve higher yields and purity levels. The compound's stability under different conditions is another hot topic, as it directly impacts its storage and handling protocols. Recent studies have focused on understanding its degradation pathways and identifying suitable stabilizers to extend its shelf life.

In the context of green chemistry and sustainable development, Benzene-1,2,4,5-tetraamine tetrahydrobromide has been explored as a potential intermediate in the synthesis of environmentally friendly materials. Its ability to participate in condensation reactions makes it a promising candidate for producing polymers with reduced environmental impact. This aligns with the growing demand for eco-friendly alternatives in the chemical industry, a trend that has been widely discussed in academic and industrial circles.

The compound's role in advanced materials science is another area of intense research. Its unique molecular structure allows it to act as a building block for conductive polymers and coordination complexes, which are essential for developing next-generation electronic devices. With the rise of flexible electronics and wearable technology, the demand for such materials has skyrocketed, making Benzene-1,2,4,5-tetraamine tetrahydrobromide a compound of great interest.

Another trending topic related to this compound is its potential application in biomedical research. Preliminary studies suggest that it could be used as a precursor for designing drug delivery systems or diagnostic agents. However, extensive research is still needed to fully understand its biocompatibility and pharmacokinetic properties. This has led to a surge in inquiries about its safety profile and regulatory status, particularly in the context of pharmaceutical development.

From an analytical perspective, Benzene-1,2,4,5-tetraamine tetrahydrobromide poses interesting challenges due to its complex structure. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to characterize and quantify this compound. Researchers are continually refining these methods to improve accuracy and reproducibility, which is critical for quality control in both academic and industrial settings.

The commercial availability of Benzene-1,2,4,5-tetraamine tetrahydrobromide is another frequently discussed subject. Suppliers and manufacturers are often asked about its pricing, packaging options, and lead times. Given the compound's niche applications, it is typically produced in small batches, which can affect its market availability. This has prompted discussions about scaling up production while maintaining high purity standards.

In summary, Benzene-1,2,4,5-tetraamine tetrahydrobromide (CAS No. 1236133-49-5) is a versatile compound with a wide range of potential applications. Its relevance to sustainable chemistry, advanced materials, and biomedical research makes it a subject of ongoing interest. As research progresses, new insights into its properties and uses are likely to emerge, further solidifying its importance in the scientific community.